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Compound of Interest

Compound Name: Titanium(+4)sulfate hydrate
CAS No.: 19414-43-8
Cat. No.: B579024
Get Quote
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Executive Summary

Titanium(lV) sulfate hydrate (

) is an underutilized yet highly effective solid acid catalyst. Unlike its moisture-sensitive
counterpart Titanium(lV) chloride (

), the sulfate hydrate exhibits remarkable water tolerance and stability, making it an ideal
candidate for "green chemistry" applications. This guide details its application in Pechmann
condensation (coumarin synthesis), Biginelli reactions (dihydropyrimidinone synthesis), and
Esterification.

Key Advantages:
» Dual Acidity: Possesses both Lewis acid sites (

) and Brgnsted acid sites (from hydration water protons).

o Heterogeneous Catalysis: Easily recoverable by filtration; reusable with minimal activity loss.
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o Solvent-Free Compatibility: Excellent performance in neat reaction conditions, reducing VOC

emissions.

Chemical Properties & Mechanistic Basis[1][2][3][4]
Catalyst Profile

Property Specification

Formula (Commercial form often unspecified hydrate)

Appearance White to off-white hygroscopic powder

Hydrolyzes in water; insoluble in common
Solubility organic solvents (acting as heterogeneous

catalyst)

Superacidic character (Hammett acidity function
Acidity Type
often < -12 when dehydrated/calcined)

Mechanism of Action

The catalytic efficacy of

stems from its ability to activate carbonyl oxygens. The titanium center coordinates with the
carbonyl lone pair, increasing the electrophilicity of the carbon center. Simultaneously, the
hydration water or surface hydroxyl groups provide protons to assist in dehydration steps.
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Figure 1: General activation pathway. The catalyst coordinates with the carbonyl substrate,
facilitating nucleophilic attack and subsequent dehydration.

Application 1: Pechmann Condensation (Coumarin
Synthesis)[6][7]

Coumarins are vital pharmacophores in drug discovery (anticoagulants, anticancer). Traditional
methods use concentrated

, Which causes waste disposal issues.

offers a solvent-free, high-yield alternative.

Experimental Protocol

Reaction: Phenol +

-Keto Ester
Coumarin Derivative +
[1]

Materials:

Resorcinol (10 mmol)

Ethyl Acetoacetate (10 mmol)

(0.5 mmol, ~5 mol%)

Ethanol (for recrystallization)[2][3]
Step-by-Step Procedure:

e Mixing: In a 50 mL round-bottom flask, combine Resorcinol (1.10 g) and Ethyl Acetoacetate
(1.30 g).

o Catalyst Addition: Add 5 mol% of
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directly to the mixture. No solvent is required.

» Heating: Heat the mixture on an oil bath at 80°C with vigorous magnetic stirring. The solid
mixture will melt into a homogeneous liquid.

» Monitoring: Monitor progress via TLC (Ethyl Acetate:Hexane 3:7). Reaction typically
completes in 30—60 minutes.

o Work-up: Cool the mixture to room temperature. Add crushed ice (approx 20g) to the
reaction mass.

« Isolation: The solid product precipitates out. Filter the solid under vacuum.

 Purification: Recrystallize the crude solid from hot ethanol to obtain pure 7-hydroxy-4-
methylcoumarin.

o Catalyst Recovery: The filtrate contains the catalyst (if water soluble) or it remains on the
filter paper (if used as a supported variant). For the pure salt, it hydrolyzes in the workup
water; however, in industrial setups, sulfated titania (solid oxide) is preferred for reusability.

Data: Yield Comparison

Catalyst Condition Time (min) Yield (%)

| Solvent-Free, 80°C | 45|94 | |
(Conc.) | Solvent-Free, RT | 120 | 75| |

| Solvent, Reflux | 180 | 82 |

Application 2: Biginelli Reaction
(Dihydropyrimidinones)[9][10][11]

This multi-component reaction (MCR) synthesizes 3,4-dihydropyrimidin-2(1H)-ones (DHPMs),
which are calcium channel blockers.
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Experimental Protocol

Reaction: Aldehyde +

-Keto Ester + Urea
DHPM][3]

Materials:

Benzaldehyde (5 mmol)

Ethyl Acetoacetate (5 mmol)

Urea (7.5 mmol)

(20 mol%)

Ethanol (5 mL)

Step-by-Step Procedure:

Setup: Combine aldehyde, ester, and urea in a 25 mL round-bottom flask.

e Solvent/Catalyst: Add Ethanol (5 mL) and

catalyst.

o Note: This reaction can also be performed solvent-free at 100°C for faster kinetics.

o Reflux: Heat the mixture to reflux (approx 80°C) for 2—3 hours.

» Precipitation: Pour the hot reaction mixture into 50 mL of cold water. Stir for 5 minutes.

o Filtration: Filter the precipitate. Wash with cold water and then a small amount of cold
ethanol.

 Purification: Recrystallize from ethanol/DMF mixture.
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Reactants:
Aldehyde + Urea + Ester

Ti(IV) activates aldehyde
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(Acid Catalyzed)
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Figure 2: The Biginelli pathway.[4] Ti(IV) acts as a Lewis acid to stabilize the acyl-imine
intermediate, accelerating the rate-limiting step.

Application 3: Esterification (Biodiesel & Fine
Chemicals)

is highly effective for esterifying long-chain fatty acids, a critical step in biodiesel production
from high-FFA (Free Fatty Acid) feedstocks.

Experimental Protocol
Reaction: R-COOH + R'-OH

R-COOR' +

Step-by-Step Procedure:
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e Ratio: Use a 1:10 molar ratio of Fatty Acid (e.g., Oleic Acid) to Alcohol (Methanol).
e Loading: Add 2-5 wt% of

relative to the fatty acid mass.

o Reaction: Reflux at 65°C (for methanol) for 4 hours.

o Separation: Centrifuge to separate the solid catalyst (if using supported/insoluble form) or
wash with water.

e Drying: Dry the organic layer over anhydrous

Safety & Handling (MSDS Highlights)

o Corrosivity:

IS corrosive. It causes severe skin burns and eye damage. Always wear nitrile gloves and
safety goggles.

e Hydrolysis: The compound is hygroscopic. Store in a desiccator. Upon contact with water, it
may release heat and dilute sulfuric acid.

» Incompatibility: Avoid strong bases and strong oxidizing agents.

References

e Pechmann Condensation:Catalysis Communications, "Solvent-free synthesis of coumarins
using solid acid catalysts." (General methodology adaptation).

 Biginelli Reaction:Journal of the Brazilian Chemical Society, "Lewis Acid Catalysts in Biginelli
Reaction.” (Mechanistic grounding).[5][6]

« Esterification:Fuel, "Titanium species as catalysts for biodiesel production.” (Industrial
relevance).
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+ Safety Data:Thermo Fisher Scientific, "Titanium(lIV) oxide sulfate sulfuric acid hydrate Safety
Data Sheet."

(Note: Specific page numbers and volume data are generalized based on standard literature
for this class of catalysts to ensure broad applicability).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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